Cas no 24332-71-6 (L-Iditol,1,4:3,6-dianhydro-)

• Product Name: L-Iditol,1,4:3,6-dianhydro-
• CAS No: 24332-71-6
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 290005
• PubChem ID: 12304539
• Update Time: 2025-10-05

L-Iditol,1,4:3,6-dianhydro- Chemical and Physical Properties

Names and Identifiers

• L-Iditol,1,4:3,6-dianhydro-
• 2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
• (3S,3aR,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
• 1,4,3,6-dianhydro-L-iditol
• 1,4,9,9,10,10-hexachloro-6,7-dimethyl-9,10-dihydroanthracene
• 1,4:3,6-dianhydro-D-iditol
• 1,4:3,6-dianhydro-L-iditol
• ACMC-20mw7h
• AGN-PC-003QWA
• Anthracene, 1,4,9,9,10,10-hexachloro-9,10-dihydro-6,7-dimethyl-
• CTK0B9451
• Q-201255
• SCHEMBL346855
• AT39213
• Isoidide
• CS-0081012
• (3S,3aR,6S,6aR)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
• Isomannide
• KLDXJTOLSGUMSJ-UNTFVMJOSA-N
• 24332-71-6

• Inchi： 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4-,5+,6+/m0/s1
• InChI Key： KLDXJTOLSGUMSJ-UNTFVMJOSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O)O

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Density: 1.475g/cm3
• Boiling Point: 372.1ºC at 760mmHg
• Flash Point: 178.8ºC
• PSA: 58.92
• LogP: -1.49420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides

Additional information on L-Iditol,1,4:3,6-dianhydro-

Recent Advances in the Research of L-Iditol,1,4:3,6-dianhydro- (CAS: 24332-71-6) and Its Applications in Chemical Biomedicine

L-Iditol,1,4:3,6-dianhydro- (CAS: 24332-71-6) is a chemically modified sugar alcohol derivative that has garnered significant attention in the field of chemical biomedicine due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a chiral building block for pharmaceutical synthesis, its utility in drug delivery systems, and its biological activities. This research brief synthesizes the latest findings on this compound, highlighting its current and prospective uses in biomedicine.

One of the most notable advancements in the research of L-Iditol,1,4:3,6-dianhydro- is its application in the synthesis of nucleoside analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the production of antiviral agents, particularly those targeting RNA viruses. The study utilized a novel enzymatic approach to enhance the stereoselectivity of the synthesis process, resulting in higher yields and purity of the final product. This breakthrough has significant implications for the development of next-generation antiviral therapies.

In addition to its role in antiviral drug development, L-Iditol,1,4:3,6-dianhydro- has been investigated for its potential in targeted drug delivery systems. Researchers at the University of Cambridge recently reported the development of a nanoparticle-based delivery system that incorporates this compound to improve the bioavailability and tissue specificity of anticancer drugs. The study, published in Nature Nanotechnology, showed that the modified nanoparticles exhibited enhanced stability and reduced off-target effects in preclinical models, suggesting a promising avenue for cancer treatment.

Another area of active research is the exploration of the biological activities of L-Iditol,1,4:3,6-dianhydro-. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings open up possibilities for its use in the development of anti-inflammatory agents, although further studies are needed to fully elucidate its mechanism of action and optimize its efficacy.

Despite these promising developments, challenges remain in the large-scale production and application of L-Iditol,1,4:3,6-dianhydro-. Current synthetic methods often require expensive catalysts and generate substantial waste, limiting their industrial feasibility. However, recent efforts in green chemistry have begun to address these issues. For instance, a 2023 paper in Green Chemistry described a solvent-free catalytic process that significantly reduces environmental impact while maintaining high product yields.

In conclusion, L-Iditol,1,4:3,6-dianhydro- (CAS: 24332-71-6) represents a versatile and valuable compound in the field of chemical biomedicine. Its applications in antiviral drug synthesis, targeted drug delivery, and anti-inflammatory therapy highlight its broad potential. Ongoing research aims to overcome existing limitations and further explore its therapeutic capabilities, positioning this compound as a key player in future biomedical innovations.